Ecliptasaponin D
Ecliptasaponin D
Ecliptasaponin D is a natural product found in Eclipta prostrata, Eclipta, and Eclipta alba with data available.
Brand Name:
Vulcanchem
CAS No.:
206756-04-9
VCID:
VC0150111
InChI:
InChI=1S/C36H58O9/c1-31(2)14-15-36(30(42)43)20(16-31)19-8-9-23-33(5)12-11-25(45-29-28(41)27(40)26(39)21(18-37)44-29)32(3,4)22(33)10-13-34(23,6)35(19,7)17-24(36)38/h8,20-29,37-41H,9-18H2,1-7H3,(H,42,43)
SMILES:
CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)OC6C(C(C(C(O6)CO)O)O)O)C)C(=O)O)C
Molecular Formula:
C36H58O9
Molecular Weight:
634.851
Ecliptasaponin D
CAS No.: 206756-04-9
Cat. No.: VC0150111
Molecular Formula: C36H58O9
Molecular Weight: 634.851
* For research use only. Not for human or veterinary use.
Specification
| Description | Ecliptasaponin D is a natural product found in Eclipta prostrata, Eclipta, and Eclipta alba with data available. |
|---|---|
| CAS No. | 206756-04-9 |
| Molecular Formula | C36H58O9 |
| Molecular Weight | 634.851 |
| IUPAC Name | 5-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
| Standard InChI | InChI=1S/C36H58O9/c1-31(2)14-15-36(30(42)43)20(16-31)19-8-9-23-33(5)12-11-25(45-29-28(41)27(40)26(39)21(18-37)44-29)32(3,4)22(33)10-13-34(23,6)35(19,7)17-24(36)38/h8,20-29,37-41H,9-18H2,1-7H3,(H,42,43) |
| Standard InChI Key | WYDPEADEZMZKNM-USLJWFFESA-N |
| SMILES | CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)OC6C(C(C(C(O6)CO)O)O)O)C)C(=O)O)C |
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